Sec-butyl-(5-nitro-pyridin-2-yl)-amine
Cat. No. B8503470
M. Wt: 195.22 g/mol
InChI Key: CPCXMFKPCLHODI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07714126B2
Procedure details
2-Bromo-5-nitropyridine (341 mg, 1.68 mmol), (S)-(+)-sec butylamine (123 mg, 1.68 mmol), and finely ground potassium carbonate (707 mg, 5.1 mmol) were heated to 80° C. in 15 mL anhydrous DMF for 3.5 hrs. The mixture was diluted with EtOAc, extracted with H2O and dried over MgSO4. The EtOAc layer was filtered, evaporated to dryness and purified by flash chromatography to yield 233 mg. ES-MS calcd for C9H13N3O2 (m/e) 195.22, obsd 196.1 (M+H).
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1.[C@@H:11]([NH2:15])([CH2:13][CH3:14])[CH3:12].C(=O)([O-])[O-].[K+].[K+]>CN(C=O)C.CCOC(C)=O>[CH:11]([NH:15][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][N:3]=1)([CH2:13][CH3:14])[CH3:12] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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341 mg
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Type
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reactant
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Smiles
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BrC1=NC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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123 mg
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Type
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reactant
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Smiles
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[C@H](C)(CC)N
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Name
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Quantity
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707 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with H2O
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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The EtOAc layer was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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purified by flash chromatography
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CUSTOM
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Type
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CUSTOM
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Details
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to yield 233 mg
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(CC)NC1=NC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
